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Introduction
Potassium nitrate (KNO₃), a naturally occurring mineral known as niter or saltpeter, is an

alkali metal nitrate with significant applications across various scientific and industrial fields.[1]

[2] Its utility spans from being a critical component in fertilizers and pyrotechnics to applications

in food preservation and pharmaceuticals.[2][3] This technical guide provides an in-depth

overview of the core chemical and physical properties of potassium nitrate, tailored for a

scientific audience.

General and Physical Properties
Potassium nitrate is an odorless, white crystalline solid.[4][5] It is composed of potassium

cations (K⁺) and nitrate anions (NO₃⁻), forming an ionic salt.[1][2] While not hygroscopic, it

readily dissolves in water, with its solubility showing a strong positive correlation with

temperature.[1][5]

Table 1: General and Physical Properties of Potassium Nitrate
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Property Value Reference

Chemical Formula KNO₃ [1]

Molar Mass 101.1032 g/mol [4][6]

Appearance White crystalline solid [1][4]

Odor Odorless [1][5]

Density 2.109 g/cm³ at 16 °C [1][4]

Melting Point 334 °C (633 °F; 607 K) [1][3]

Boiling Point
Decomposes at 400 °C (752

°F; 673 K)
[1][3]

Solubility
The solubility of potassium nitrate in water increases significantly with a rise in temperature, a

characteristic that is fundamental to its purification by recrystallization.[5]

Table 2: Solubility of Potassium Nitrate in Water at Various Temperatures

Temperature (°C) Solubility ( g/100 mL) Reference

0 13.3 [5]

20 31.6 [1][5]

25 38.3 [1][3]

100 246 [5]

Crystal Structure and Thermodynamics
At room temperature, potassium nitrate possesses an orthorhombic crystal structure.[1][4]

This structure undergoes a phase transition to a trigonal system at 128 °C.[1][7]

Table 3: Crystallographic and Thermodynamic Properties of Potassium Nitrate
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Property Value Reference

Crystal System (at room temp.) Orthorhombic [1][4]

Space Group (at room temp.) Pnma [4]

Standard Enthalpy of

Formation (ΔH°f)
-494.00 kJ/mol [4]

Standard Gibbs Free Energy

of Formation (ΔG°f)
-394.86 kJ/mol [4]

Molar Heat Capacity (Cp) 95.06 J/(mol·K) at 25 °C [4]

Chemical Reactivity and Decomposition
Potassium nitrate is a strong oxidizing agent, a property that underpins its use in explosives

and fireworks.[3][7] It reacts vigorously with reducing agents and combustible materials, and

such mixtures can be explosive.[1][8]

Thermal Decomposition
Upon heating, potassium nitrate undergoes decomposition. Between 550 and 790 °C, it

establishes an equilibrium with potassium nitrite (KNO₂) and oxygen gas (O₂).[1][7]

Chemical Equation:

2KNO₃(s) ⇌ 2KNO₂(s) + O₂(g)[9]

At temperatures exceeding this range, further decomposition can occur, yielding potassium

oxide (K₂O), nitrogen gas (N₂), and additional oxygen.[4]
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Caption: Thermal decomposition pathway of potassium nitrate.

Experimental Protocols
Determination of Solubility
Objective: To determine the solubility of potassium nitrate in water at a specific temperature.

Methodology:

Prepare a saturated solution of potassium nitrate in a known volume of distilled water at a

constant, elevated temperature by adding excess potassium nitrate to the water and

stirring until no more solid dissolves.

Carefully decant a known volume of the clear, saturated supernatant into a pre-weighed

evaporating dish.

Gently heat the evaporating dish to evaporate the water completely, leaving behind the

dissolved potassium nitrate.

Allow the dish to cool to room temperature in a desiccator to prevent moisture absorption.

Weigh the evaporating dish containing the dry potassium nitrate residue.

Calculate the mass of the dissolved potassium nitrate by subtracting the initial mass of the

evaporating dish.
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Express the solubility in grams of potassium nitrate per 100 mL of water.

Demonstration of Thermal Decomposition
Objective: To qualitatively observe the thermal decomposition of potassium nitrate and

identify one of its gaseous products.

Methodology:

Place a small amount of potassium nitrate in a dry test tube.

Heat the test tube gently over a Bunsen burner. The potassium nitrate will first melt and

then begin to decompose, evidenced by the evolution of gas bubbles.[10]

Ignite a wooden splint and then extinguish the flame to leave a glowing ember.

Insert the glowing splint into the mouth of the test tube.

Observation: The glowing splint will relight, indicating the presence of oxygen gas, a product

of the decomposition.[10]
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Caption: Workflow for key experimental protocols.

Safety and Handling
Potassium nitrate is a strong oxidizer and may intensify fires.[11][12] It should be kept away

from combustible materials, heat, sparks, open flames, and hot surfaces.[11][12] While not

classified as corrosive or an irritant to the skin or eyes, inhalation of dust can cause respiratory

tract irritation.[11][13] Appropriate personal protective equipment, including gloves and eye

protection, should be worn when handling this chemical.[13]

Conclusion
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This guide has summarized the fundamental chemical and physical properties of potassium
nitrate. The data presented in a structured format, along with detailed experimental protocols

and safety information, provides a valuable resource for researchers, scientists, and

professionals in drug development. A thorough understanding of these core properties is

essential for the safe and effective application of potassium nitrate in various scientific and

industrial endeavors.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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